5-Phenyl-2-[3-(trifluoromethyl)-[1,2,4]triazolo[4,3-b]pyridazin-6-yl]-1,3,3a,6a-tetrahydropyrrolo[3,4-c]pyrrole-4,6-dione

• IUPAC Name: 5-phenyl-2-[3-(trifluoromethyl)-[1,2,4]triazolo[4,3-b]pyridazin-6-yl]-1,3,3a,6a-tetrahydropyrrolo[3,4-c]pyrrole-4,6-dione
• InChI: InChI=1S/C18H13F3N6O2/c19-18(20,21)17-23-22-13-6-7-14(24-27(13)17)25-8-11-12(9-25)16(29)26(15(11)28)10-4-2-1-3-5-10/h1-7,11-12H,8-9H2
• InChI Key: AQUKAUOYEAZUFS-UHFFFAOYSA-N
• Canonical SMILES: C1C2C(CN1C3=NN4C(=NN=C4C(F)(F)F)C=C3)C(=O)N(C2=O)C5=CC=CC=C5
• Molecular Formula: C18H13F3N6O2
• Molecular Weight: 402.3 g/mol

Description

The compound “5-Phenyl-2-[3-(trifluoromethyl)-[1,2,4]triazolo[4,3-b]pyridazin-6-yl]-1,3,3a,6a-tetrahydropyrrolo[3,4-c]pyrrole-4,6-dione” is a complex organic molecule. It belongs to the class of organic compounds known as phenyl-1,2,4-triazoles. These compounds contain a 1,2,4-triazole substituted by a phenyl group.

Synthesis Analysis

The synthesis of such compounds often involves multi-component reactions. For instance, a convenient approach for the construction of pharmaceutically valuable 3-trifluoromethyl-1,2,4-triazoles has been developed, which employs the readily available trifluoroacetimidoyl chlorides, hydrazine hydrate and benzene-1,3,5-triyl triformate (TFBen) as starting materials.

Molecular Structure Analysis

The molecular structure of this compound is complex, featuring a 1,2,4-triazole ring substituted by a phenyl group. The 1,2,4-triazole ring is a five-membered aromatic azole chain containing two carbon and three nitrogen atoms.

Chemical Reactions Analysis

The chemical reactions involved in the synthesis of such compounds are complex and often involve multi-component reactions. For instance, the reaction of hydrazonoyl halides with alkyl carbothioates, carbothioamides and 7-thioxo-5,6,7,8-tetrahydropyrimido- [4,5- d ]pyrimidine-2,4 (1 H ,3 H )-diones in the presence of triethylamine has been used to synthesize similar compounds.

Physical And Chemical Properties Analysis

The physical and chemical properties of such compounds can be influenced by the presence of the trifluoromethyl group, which could significantly improve the physicochemical and pharmacological properties of the parent molecules due to the unique character of the fluorine atom.

Mechanism of Action

Triazole compounds, including those that are trifluoromethyl-substituted, are readily capable of binding in the biological system with a variety of enzymes and receptors, thus showing versatile biological activities. They have found extensive applications in the field of pharmaceuticals, agrochemicals, biology, functional materials, and ligand chemistry.